Cas no 647857-13-4 (Benzene, 4-bromo-2-(trifluoromethoxy)-1-[(trifluoromethyl)thio]-)

• Product Name: Benzene, 4-bromo-2-(trifluoromethoxy)-1-[(trifluoromethyl)thio]-
• CAS No: 647857-13-4
• MF: C₈H₃BrF₆OS
• MW: 341.068241357803
• CID: 415930
• PubChem ID: 71378635
• Update Time: 2025-04-19

Benzene, 4-bromo-2-(trifluoromethoxy)-1-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-(trifluoromethoxy)-1-[(trifluoromethyl)thio]-
• 4-bromo-2-(trifluoromethoxy)-1-(trifluoromethylsulfanyl)benzene
• 4-Bromo-2-(trifluoromethoxy)-1-[(trifluoromethyl)sulfanyl]benzene
• 4-bromo-2-trifluoromethoxy-1-trifluoromethylthiobenzene
• DTXSID30801244
• SCHEMBL3553396
• 647857-13-4

• Inchi： 1S/C8H3BrF6OS/c9-4-1-2-6(17-8(13,14)15)5(3-4)16-7(10,11)12/h1-3H
• InChI Key： OYUSIUCPFZXEOY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC(F)(F)F)SC(F)(F)F

Computed Properties

• Exact Mass: 339.89919
• Monoisotopic Mass: 339.89922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23